N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methylcyclopropanesulfonamide

• IUPAC Name: N-[1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide
• InChI: InChI=1S/C16H21N3O2S/c1-18(22(20,21)16-6-7-16)15-8-9-19(12-15)11-14-4-2-13(10-17)3-5-14/h2-5,15-16H,6-9,11-12H2,1H3
• InChI Key: MMQFAFOYNSYMEC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)CC2=CC=C(C=C2)C#N)S(=O)(=O)C3CC3
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine and cyclopropane rings, as well as the sulfonamide, cyanophenyl, and methyl groups, would all contribute to the overall structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the pyrrolidine ring, sulfonamide group, and cyanophenyl group could make it reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

NCPCMS has been used in a variety of scientific research applications. It has been used to study the structure and function of enzymes, as well as their interactions with other molecules. It has also been used in studies of drug metabolism and pharmacokinetics, as well as in the development of new drugs. NCPCMS has also been used to study the effects of environmental stressors on biological systems.

Mechanism of Action

Target of Action

The primary target of N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methylcyclopropanesulfonamide is the glucose transporter GLUT1 . GLUT1 is a protein that facilitates the transport of glucose across the plasma membranes of mammalian cells .

Mode of Action

This compound acts as a potent, highly selective, cell-permeable inhibitor of GLUT1 . It binds to GLUT1 and inhibits its function, thereby reducing the uptake of glucose by cells .

Pharmacokinetics

It is soluble in dmso, indicating that it may have good bioavailability

Result of Action

The inhibition of GLUT1 by this compound can lead to a decrease in cellular glucose uptake . This can potentially starve cells of the glucose they need for energy production, affecting their growth and survival.

Advantages and Limitations for Lab Experiments

NCPCMS has several advantages when used in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a low toxicity profile. It is also relatively stable, making it suitable for long-term storage. However, NCPCMS does have some limitations. It is not very soluble in water, making it difficult to use in some experiments. In addition, its mechanism of action is not fully understood, making it difficult to predict its effects in different systems.

Future Directions

NCPCMS has a variety of potential future applications. It could be used to study the regulation of gene expression and cell signaling pathways. It could also be used to study the metabolism of drugs and other molecules. Additionally, it could be used to develop new drugs or to improve the efficacy of existing drugs. Finally, it could be used to study the effects of environmental stressors on biological systems.

Synthesis Methods

NCPCMS can be synthesized using a variety of methods. The most common method is a two-step synthesis involving the reaction of 4-cyanophenylmethylpyrrolidin-3-ylmethyl chloride and N-methylcyclopropanesulfonamide. This reaction is followed by a hydrolysis step, which yields the desired compound. Other methods of synthesis have been developed, including a one-step synthesis involving the reaction of 4-cyanophenylmethylpyrrolidin-3-ylmethyl chloride and N-methylcyclopropanesulfonamide in the presence of a base.